2-Bromomethyl-6-chloro-3-iodo-pyridine

Catalog No.
S9070329
CAS No.
M.F
C6H4BrClIN
M. Wt
332.36 g/mol
Availability
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2-Bromomethyl-6-chloro-3-iodo-pyridine

Product Name

2-Bromomethyl-6-chloro-3-iodo-pyridine

IUPAC Name

2-(bromomethyl)-6-chloro-3-iodopyridine

Molecular Formula

C6H4BrClIN

Molecular Weight

332.36 g/mol

InChI

InChI=1S/C6H4BrClIN/c7-3-5-4(9)1-2-6(8)10-5/h1-2H,3H2

InChI Key

QWWSCVDESNHVKN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC(=C1I)CBr)Cl

XLogP3

3.1

Hydrogen Bond Acceptor Count

1

Exact Mass

330.82604 g/mol

Monoisotopic Mass

330.82604 g/mol

Heavy Atom Count

10

Dates

Last modified: 11-21-2023

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